3-{[(acetylamino)carbonothioyl]amino}-2-methylbenzoic acid

• IUPAC Name: 3-(acetylcarbamothioylamino)-2-methylbenzoic acid
• InChI: InChI=1S/C11H12N2O3S/c1-6-8(10(15)16)4-3-5-9(6)13-11(17)12-7(2)14/h3-5H,1-2H3,(H,15,16)(H2,12,13,14,17)
• InChI Key: ZOLLWTABJTUNCI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1NC(=S)NC(=O)C)C(=O)O
• Molecular Formula: C11H12N2O3S
• Molecular Weight: 252.29 g/mol

Description

3-{[(acetylamino)carbonothioyl]amino}-2-methylbenzoic acid, also known as N-acetylcysteine amide (NACA), is a derivative of N-acetylcysteine (NAC). NACA is a thiol-containing compound that has been studied for its potential therapeutic applications in various diseases.

Mechanism of Action

The mechanism of action of NACA is not fully understood, but it is believed to involve its thiol-containing group, which can scavenge reactive oxygen species (ROS) and modulate redox signaling pathways. NACA has also been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a key role in regulating antioxidant and anti-inflammatory responses.
Biochemical and Physiological Effects:
NACA has been shown to have several biochemical and physiological effects. It can increase glutathione levels, which is an important antioxidant in the body. NACA can also modulate the expression of various genes involved in oxidative stress and inflammation. In animal models, NACA has been shown to reduce neuronal damage, improve motor function, and enhance cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using NACA in lab experiments is its relatively low toxicity and high solubility in water. NACA is also stable in various biological fluids and can be administered orally or intravenously. However, one limitation of using NACA is its relatively short half-life in the body, which may require frequent dosing.

Future Directions

There are several future directions for research on NACA. One area of interest is its potential use in cancer therapy, as NACA has been shown to have anticancer effects in vitro. Another area of interest is its potential use in treating metabolic disorders, such as diabetes and obesity, as NACA has been shown to improve insulin sensitivity and reduce adiposity in animal models. Additionally, further studies are needed to elucidate the mechanism of action of NACA and to optimize its pharmacokinetic and pharmacodynamic properties for clinical use.
Conclusion:
In conclusion, NACA is a thiol-containing compound that has potential therapeutic applications in various diseases. Its antioxidant, anti-inflammatory, and neuroprotective effects make it an attractive candidate for further research. The synthesis method of NACA is relatively straightforward, and it has been extensively studied in animal models. Although there are some limitations to using NACA in lab experiments, its potential benefits warrant further investigation.

Synthesis Methods

NACA can be synthesized by the reaction of 3-{[(acetylamino)carbonothioyl]amino}-2-methylbenzoic acideine with 2-chloro-3-nitropyridine followed by reduction with sodium borohydride. The resulting product is purified by column chromatography to obtain NACA in high yield and purity.

Scientific Research Applications

NACA has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have antioxidant, anti-inflammatory, and neuroprotective effects. NACA has been studied in animal models of Parkinson's disease, Alzheimer's disease, traumatic brain injury, and spinal cord injury, among others. In these studies, NACA has been shown to reduce oxidative stress, inflammation, and neuronal damage, and improve behavioral outcomes.